Cas no 686768-51-4 (4-bromo-2-(methyl-d3)thiazole)

• Product Name: 4-bromo-2-(methyl-d3)thiazole
• CAS No: 686768-51-4
• MF: C₄H₄BrNS
• MW: 181.06874370575
• CID: 6820087
• PubChem ID: 45788489
• Update Time: 2025-02-14

4-bromo-2-(methyl-d3)thiazole Chemical and Physical Properties

Names and Identifiers

• AKOS015943527
• Thiazole, 4-bromo-2-(methyl-d3)-
• DTXSID001303039
• SCHEMBL14573610
• CS-22164
• 686768-51-4
• 4-bromo-2-(methyl-d3)thiazole

• Inchi： 1S/C4H4BrNS/c1-3-6-4(5)2-7-3/h2H,1H3/i1D3
• InChI Key： LYRXILTUZBBMNS-FIBGUPNXSA-N
• SMILES： BrC1=CSC(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 179.94361Da
• Monoisotopic Mass: 179.94361Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų